![molecular formula C17H12ClN3O3 B2627705 4-((3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one CAS No. 1251696-40-8](/img/structure/B2627705.png)
4-((3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C17H12ClN3O3 and its molecular weight is 341.75. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- Compounds similar to the specified chemical have been synthesized and demonstrated antimicrobial activities against various microorganisms. For example, Bektaş et al. (2007) synthesized derivatives with antimicrobial properties against test microorganisms, showcasing the potential of such compounds in combating bacterial infections (Bektaş et al., 2007).
Nematocidal Activity
- Novel 1,2,4-oxadiazole derivatives, including those related to the specified chemical, have shown nematocidal activities. Liu et al. (2022) reported that certain derivatives exhibited effective nematocidal activity against Bursaphelenchus xylophilus, indicating their potential as lead compounds in nematicide development (Liu et al., 2022).
Anticancer Properties
- Some derivatives have been found to possess anticancer properties. Rashid et al. (2012) synthesized benzimidazoles bearing an oxadiazole nucleus and found significant anticancer activity in several compounds, highlighting the potential of these derivatives in cancer treatment (Rashid et al., 2012).
Analgesic and Anti-Inflammatory Activities
- Dewangan et al. (2016) synthesized 1,3,4-oxadiazole derivatives linked to quinazolin-4-one ring and evaluated them for analgesic and anti-inflammatory activities. They found that certain derivatives showed potent activities, suggesting the utility of these compounds in pain and inflammation management (Dewangan et al., 2016).
Antimicrobial Assessment
- Compounds based on thiosemicarbazide derivatives, including those related to the specified chemical, have been assessed for antimicrobial activity. Elmagd et al. (2017) used thiosemicarbazide derivatives as a building block in the synthesis of target heterocyclic compounds, which were then tested for antimicrobial activity, showing their potential in developing new antimicrobial agents (Elmagd et al., 2017).
Antifungal Activity
- Tyrkov et al. (2022) reported on materials based on Tetrahydro-[1,2,4]Oxadiazole[3,2-C][1,4]Oxazine, related to the chemical , demonstrating antifungal activity against various strains, including Staphylococcus aureus and Candida albicans, indicating their potential use in treating fungal infections (Tyrkov et al., 2022).
properties
IUPAC Name |
4-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClN3O3/c18-12-6-2-1-5-11(12)17-19-15(24-20-17)9-21-13-7-3-4-8-14(13)23-10-16(21)22/h1-8H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXGNEUGQZQUBDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=CC=CC=C2O1)CC3=NC(=NO3)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.